2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide

• IUPAC Name: 2-chloro-N-[(E)-3-phenylprop-2-enyl]acetamide
• InChI: InChI=1S/C11H12ClNO/c12-9-11(14)13-8-4-7-10-5-2-1-3-6-10/h1-7H,8-9H2,(H,13,14)/b7-4+
• InChI Key: WMKDMUZAJVWCMI-QPJJXVBHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCNC(=O)CCl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CNC(=O)CCl
• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol

Description

“2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide” is a chlorinated organic compound. Its empirical formula is C11H14ClNO and it has a molecular weight of 211.69. It is a solid substance.

Synthesis Analysis

A synthetic approach to the preparation of novel 2-chloro-N-(2,2,2-trichloro-1-arylethyl)acetamides on the basis of C-amidoalkylation of aromatics with 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide has been developed. The scope and limitations of the synthesis of new chloroacetamide derivatives were demonstrated.

Molecular Structure Analysis

The molecular structure of “2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide” can be represented by the SMILES string ClCC(NCCCC1=CC=CC=C1)=O. The InChI representation is 1S/C11H14ClNO/c12-9-11(14)13-8-4-7-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14).

Scientific Research Applications

Synthesis and Characterization

2-Chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide: (referred to as compound 1) has been synthesized and characterized using various techniques:

The crystal structure of compound 1 shows an intramolecular hydrogen bond between the amide group and the nitro group at the orthoposition. Additionally, intermolecular C–H⋯O interactions contribute to the crystal packing. .

Antibacterial Activity

Compound 1 and related derivatives have demonstrated appreciable antibacterial activity against both Gram-positive (B. subtilis and S. aureus) and Gram-negative (E. coli) bacteria. .

Optical Properties

The optical properties of compound 1 were studied in various solvents using UV–vis spectrophotometry. It exhibits solvatochromic effects, with changes in absorption spectra based on solvent polarity. .

Safety and Hazards

The safety information available for “2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide” indicates that it is classified as Acute Tox. 3 Oral - Eye Irrit. 2. The hazard statements are H301 - H319. The precautionary statements are P264 - P270 - P280 - P301 + P310 - P305 + P351 + P338 - P337 + P313.

Future Directions

Given the potential antifungal activity of similar compounds, future research could focus on exploring the antifungal properties of “2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide”. Additionally, its potential as a synthetic scaffold for the design of various heterocyclic compounds could be further investigated.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that 2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide may also interact with various biological targets.

Mode of Action

Related compounds like acetochlor, an herbicide, inhibit elongase and geranylgeranyl pyrophosphate (ggpp) cyclization enzymes, which are part of the gibberellin pathway . This suggests that 2-chloro-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide might have a similar mode of action.

Biochemical Pathways

Related compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Related compounds have shown a wide range of biological activities, suggesting that 2-chloro-n-[(2e)-3-phenylprop-2-en-1-yl]acetamide may also have diverse effects at the molecular and cellular level .